Cas no 135995-47-0 (5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester)

5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester structure
135995-47-0 structure
Product Name:5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
CAS No:135995-47-0
MF:C11H10N2O3
MW:218.20870256424
CID:1105233
PubChem ID:19701256
Update Time:2025-04-20

5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
    • Ethyl 5-formylimidazo[1,2-a]pyridine-2-carboxylate
    • COVLNVRDIOHIOQ-UHFFFAOYSA-N
    • 135995-47-0
    • SCHEMBL8608783
    • imidazo[1,2-a]pyridine-2-carboxylic acid,5-formyl-,ethyl ester
    • MDL: MFCD12755331
    • Inchi: 1S/C11H10N2O3/c1-2-16-11(15)9-6-13-8(7-14)4-3-5-10(13)12-9/h3-7H,2H2,1H3
    • InChI Key: COVLNVRDIOHIOQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN2C(C=O)=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.7Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.